Cas no 923112-73-6 (5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 923112-73-6
• MF: C₂₄H₁₈N₄O₂
• MW: 394.42532491684
• CID: 6278675
• PubChem ID: 18570253
• Update Time: 2025-05-23

5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 5-methyl-N-naphthalen-1-yl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 923112-73-6
• AKOS021643062
• F2248-0085
• 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
• 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide

• Inchi： 1S/C24H18N4O2/c1-27-14-19(23(29)25-21-13-7-9-16-8-5-6-12-18(16)21)22-20(15-27)24(30)28(26-22)17-10-3-2-4-11-17/h2-15H,1H3,(H,25,29)
• InChI Key： NWVRHJARFSOHQA-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)C=C(C(NC3=CC=CC4C=CC=CC3=4)=O)C2=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.14297583g/mol
• Monoisotopic Mass: 394.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 808
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65Ų

Additional information on 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Recent Advances in the Study of 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923112-73-6)

The compound 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923112-73-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolopyridine core, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for 923112-73-6, which improved yield and purity while reducing the number of synthetic steps. This advancement is critical for scaling up production for preclinical and clinical studies. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.

In terms of biological activity, 923112-73-6 has demonstrated potent inhibitory effects on specific kinase targets implicated in cancer and inflammatory diseases. A recent in vitro study revealed that the compound exhibits nanomolar affinity for certain tyrosine kinases, with IC50 values ranging from 10-50 nM. These findings suggest its potential as a kinase inhibitor, particularly for oncology applications. Furthermore, molecular docking studies have provided insights into the binding interactions between 923112-73-6 and its target proteins, offering a structural basis for further optimization.

Another area of interest is the compound's potential in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience explored the neuroprotective effects of 923112-73-6 in models of Alzheimer's disease. The results indicated that the compound could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells. These findings open new avenues for research into its application in neurodegenerative disorders, although further in vivo studies are needed to validate these effects.

Despite these promising results, challenges remain in the development of 923112-73-6 as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed. Recent efforts have focused on structural modifications to improve these properties. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported derivatives of 923112-73-6 with enhanced aqueous solubility while maintaining kinase inhibitory activity.

In conclusion, 5-methyl-N-(naphthalen-1-yl)-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS: 923112-73-6) represents a promising scaffold for drug discovery, with applications in oncology, inflammation, and neurodegenerative diseases. Continued research into its synthesis, mechanism of action, and optimization will be crucial for advancing this compound toward clinical development. The integration of computational and experimental approaches will likely play a key role in overcoming current limitations and unlocking its full therapeutic potential.